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Compound of Interest

Compound Name: IR-775 chloride

CAS No.: 199444-11-6

Cat. No.: B1148869 Get Quote

Introduction: The unique advantages of IR-775
Chloride in fluorescence imaging
IR-775 chloride is a near-infrared (NIR) cyanine dye that offers significant advantages for

fluorescence microscopy, particularly in complex biological systems. Its excitation and emission

in the 700-850 nm spectral range penetrate deeper into tissues than visible light and minimize

autofluorescence from endogenous molecules like flavins and NADH, which are often

problematic in the visible spectrum. These properties make IR-775 chloride an excellent

candidate for in vivo imaging, deep-tissue microscopy, and applications requiring high signal-to-

noise ratios.

This application note provides a comprehensive guide to selecting the optimal filter sets for IR-
775 chloride, along with detailed protocols for sample preparation and imaging, to enable

researchers to harness the full potential of this powerful NIR fluorophore.

Spectral characteristics of IR-775 Chloride
Understanding the spectral profile of IR-775 chloride is the first critical step in designing an

effective imaging experiment.

Maximum Excitation (λex): ~775 nm

Maximum Emission (λem): ~800 nm
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The relatively small Stokes shift (the difference between the excitation and emission maxima)

of IR-775 chloride necessitates the use of high-performance optical filters with steep edges to

effectively separate the excitation light from the emitted fluorescence.

Selecting the optimal filter set for IR-775 Chloride
A standard fluorescence microscope filter set consists of three key components: an excitation

filter, a dichroic mirror (or beamsplitter), and an emission filter. The synergy between these

three components is crucial for maximizing signal collection while minimizing background

noise.

The role of each component
Excitation Filter: This filter is placed in the illumination path and serves to transmit only the

wavelengths of light that efficiently excite IR-775 chloride. For optimal performance, the

bandpass of the excitation filter should be centered around the 775 nm excitation peak of the

dye.

Dichroic Mirror: The dichroic mirror is positioned at a 45-degree angle to the light path. Its

function is to reflect the excitation light towards the sample and transmit the longer-

wavelength emission fluorescence towards the detector. The cut-on wavelength of the

dichroic mirror should be situated between the excitation and emission spectra.

Emission Filter: Located in the emission path before the detector, this filter's role is to block

any stray excitation light and transmit only the fluorescence signal from the IR-775 chloride.

The bandpass of the emission filter should be centered around the 800 nm emission peak.

Recommended Filter Set Specifications
Based on the spectral properties of IR-775 chloride, the following filter set specifications are

recommended for optimal performance:
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Filter Component
Recommended
Center Wavelength
(CWL)

Recommended
Bandwidth (FWHM)

Key Characteristics

Excitation Filter 775 nm 25-50 nm

High transmission

(>95%) in the

passband; deep

blocking of out-of-

band light.

Dichroic Mirror 790 nm (long-pass) N/A

Steep cut-on edge;

high reflectivity for

excitation; high

transmission for

emission.

Emission Filter 810 nm 20-40 nm

High transmission

(>95%) in the

passband; deep

blocking of the

excitation wavelength.

Note: These are starting recommendations. The ideal filter set may vary depending on the

specific microscope configuration, light source, and detector used.

Justification for the recommended specifications
The recommended 25-50 nm bandwidth for the excitation filter provides a balance between

efficient excitation of the fluorophore and minimizing the excitation of background

autofluorescence. A narrower emission filter (20-40 nm) is crucial for isolating the IR-775
chloride signal and blocking any bleed-through from the excitation source, which is particularly

important given the dye's small Stokes shift. The 790 nm long-pass dichroic mirror ensures

efficient separation of the excitation and emission light paths.

Experimental Protocol: Staining and Imaging with
IR-775 Chloride
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This protocol provides a general guideline for staining and imaging cultured cells with IR-775
chloride. It should be optimized for your specific cell type and experimental conditions.

Materials
IR-775 chloride stock solution (1 mM in DMSO)

Cultured cells on coverslips or in imaging dishes

Phosphate-buffered saline (PBS), pH 7.4

Complete cell culture medium

Fluorescence microscope equipped with an appropriate NIR filter set and a sensitive NIR

detector (e.g., a cooled CCD or sCMOS camera)

Staining Protocol
Prepare Staining Solution: Dilute the IR-775 chloride stock solution in complete cell culture

medium to a final working concentration of 1-10 µM. The optimal concentration should be

determined empirically.

Cell Staining: Remove the culture medium from the cells and wash once with PBS. Add the

staining solution to the cells and incubate for 15-30 minutes at 37°C in a CO2 incubator.

Wash: Remove the staining solution and wash the cells three times with warm PBS to

remove any unbound dye.

Imaging: Add fresh, pre-warmed complete culture medium or an appropriate imaging buffer

to the cells. The cells are now ready for imaging.

Imaging Protocol
Microscope Setup: Power on the fluorescence microscope, light source, and camera. Ensure

the correct NIR filter set is in place.

Sample Placement: Place the stained cells on the microscope stage.

Focusing: Using brightfield or DIC, bring the cells into focus.
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Fluorescence Imaging: Switch to the fluorescence channel for IR-775 chloride. Adjust the

exposure time and illumination intensity to obtain a strong signal with minimal

photobleaching.

Image Acquisition: Acquire images using the appropriate camera settings and software.

Troubleshooting and Advanced Considerations
Low Signal: If the fluorescence signal is weak, consider increasing the staining concentration

or the exposure time. Ensure that your detector is sensitive in the NIR range.

High Background: If the background is high, ensure that the washing steps were performed

thoroughly. Consider using a narrower emission filter or a specialized imaging buffer to

reduce background fluorescence.

Photobleaching: IR-775 chloride, like all fluorophores, is susceptible to photobleaching. To

minimize this, use the lowest possible excitation power and exposure time required to obtain

a good signal. The use of an anti-fading agent in the mounting medium can also be

beneficial for fixed samples.

Visualizing the Workflow
The following diagram illustrates the logical flow of selecting an appropriate filter set for IR-775
chloride fluorescence microscopy.

Fluorophore Properties Filter Set Components Experimental Optimization

IR-775 Chloride Excitation Peak: ~775 nm Emission Peak: ~800 nm Excitation Filter Purpose: Isolate Excitation Wavelengths Recommended: 775/35 nmMatches Excitation Peak Dichroic Mirror Purpose: Separate Excitation & Emission Recommended: 790 nm LP
Reflected by Dichroic

Emission Filter Purpose: Isolate Emission Signal Recommended: 810/20 nm
Transmits Emission

Optimization
- Adjust exposure & gain
- Minimize phototoxicity
- Validate with controls

Maximizes Signal-to-Noise

Click to download full resolution via product page

Caption: Workflow for IR-775 chloride filter set selection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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